Cas no 869947-66-0 ((Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine)

• Product Name: (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine
• CAS No: 869947-66-0
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD04600929
• CID: 4717999
• Update Time: 2025-05-21

(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine
• N-[(2,6-dichlorophenyl)methyl]butan-2-amine

• MDL： MFCD04600929
• Inchi： 1S/C11H15Cl2N/c1-3-8(2)14-7-9-10(12)5-4-6-11(9)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： BWBKOXATIQAEKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC(C)CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine

(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine: A Comprehensive Overview

The compound with CAS No. 869947-66-0, commonly referred to as (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced chemical systems and industrial processes.

Chemical Structure and Properties

(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine consists of a butan-2-yl group attached to an amine functional group, which is further connected to a 2,6-dichlorophenylmethyl group. The molecule's structure is characterized by a central amine group that serves as a bridge between the two distinct substituents. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications.

The compound exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. These physical properties make it ideal for use in organic synthesis and catalytic processes where controlled reactivity is essential.

Synthesis and Production

The synthesis of (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine typically involves a multi-step process that combines nucleophilic substitution and amine alkylation reactions. One common approach involves the reaction of 2-chloro-N-(butan-2-yl)acetamide with 2,6-dichlorobenzaldehyde in the presence of a suitable catalyst to form the desired product. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for industrial applications.

Efforts to optimize the synthesis process have focused on reducing reaction times and minimizing by-products. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate the reaction kinetics while maintaining product quality. These innovations highlight the ongoing commitment to improving the efficiency of chemical manufacturing processes.

Applications in Chemical Industries

(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its amine functionality makes it a valuable building block for constructing complex molecular architectures with potential therapeutic applications. Recent studies have demonstrated its utility in developing novel anti-inflammatory agents and neuroprotective drugs.

In addition to pharmaceuticals, this compound is employed in agrochemicals as a precursor for herbicides and insecticides. Its ability to form stable complexes with metal ions has also led to its application in catalysis, particularly in asymmetric catalysis where enantioselectivity is crucial.

Recent Research Developments

Recent research has focused on exploring the potential of (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine as a chiral ligand in organocatalysis. Studies published in leading chemistry journals have highlighted its effectiveness in promoting enantioselective reactions, particularly in the synthesis of chiral α-amino acids—a class of compounds with significant relevance in drug discovery.

Moreover, investigations into its role as a stabilizing agent for metal nanoparticles have shown promising results. By incorporating this compound into nanoparticle synthesis protocols, researchers have achieved enhanced stability and improved catalytic performance compared to traditional stabilizers.

Another area of active research involves the use of this compound as a precursor for polymeric materials with tailored properties. By incorporating it into polymer backbones or as crosslinking agents, scientists aim to develop advanced materials with applications in electronics, biomedical devices, and environmental remediation.

Environmental Considerations

As industries increasingly prioritize sustainability, understanding the environmental impact of (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine has become critical. Recent studies have assessed its biodegradation potential under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation; however, its persistence under anaerobic conditions remains an area requiring further investigation.

To mitigate potential environmental risks associated with its production and use, researchers are exploring green chemistry approaches such as solvent-free synthesis methods and recycling strategies for by-products generated during manufacturing processes.

Conclusion

In summary, (Butan-2-yll[(ZKJLmpheny)]methyl)amine) stands out as a multifaceted compound with diverse applications across various industries due to its unique chemical properties and functional groups. Recent advancements in synthetic methodologies, catalysis, and material science underscore its growing importance in modern chemical research. As ongoing studies continue to unravel new possibilities, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.